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Compound of Interest

Compound Name:
PACAP (1-38), human, ovine, rat

TFA

Cat. No.: B1574811

Get Quote

Strategic Overview: The "Ovine" Identity
Crucial Homology Note: Researchers sourcing "Ovine" PACAP (1-38) must understand that the

amino acid sequence for PACAP-38 is 100% conserved across mammals. The sequence for

Ovine, Human, Rat, and Mouse PACAP-38 is identical:

Sequence: H-His-Ser-Asp-Gly-Ile-Phe-Thr-Asp-Ser-Tyr-Ser-Arg-Tyr-Arg-Lys-Gln-Met-Ala-Val-

Lys-Lys-Tyr-Leu-Ala-Ala-Val-Leu-Gly-Lys-Arg-Tyr-Lys-Gln-Arg-Val-Lys-Asn-Lys-NH2 MW:

4534.3 Da

Implication: If a specific "Ovine" catalog number is out of stock, "Human" or "Rat" PACAP-38

are functionally identical substitutes. The "Ovine" designation is often historical, referring to the

original isolation source (hypothalamus of sheep) by Arimura et al. (1990).
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Mechanism of Action
PACAP-38 acts as a pleiotropic neuropeptide binding to three G-protein coupled receptors:[1]

PAC1: High affinity (specific to PACAP).

VPAC1 & VPAC2: Lower affinity (shared with VIP).

Pre-Experimental Protocol: Reconstitution &
Handling
The "Trustworthiness" Pillar: Peptide instability is the #1 cause of experimental failure in

PACAP studies. PACAP-38 is highly basic (pI > 10) and prone to two specific failure modes:

Adsorption (sticking to plastics) and Oxidation (Methionine at position 17).

Reconstitution Workflow
Materials:

Lyophilized PACAP-38 (Ovine/Human/Rat).[2]

Vehicle: Sterile PBS (pH 7.4) + 0.1% BSA (Bovine Serum Albumin).

Why BSA? PACAP is "sticky." Without a carrier protein (BSA) or surfactant (Tween-80), up

to 40% of the peptide can be lost to the tube walls within 1 hour.

Solvent: Deoxygenated (degassed) ultrapure water.

Step-by-Step:

Centrifuge: Spin the lyophilized vial at 5,000 x g for 1 min to settle the powder.

Dissolve: Add sterile water to create a 1 mg/mL stock solution.

Do NOT Vortex. Vortexing introduces air bubbles, accelerating Met17 oxidation. Mix by

gentle inversion or pipetting.
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Aliquot: Immediately divide into single-use aliquots (e.g., 10-50 µL) in siliconized (low-bind)

tubes.

Storage: Store at -80°C. Stable for 3-6 months. Never refreeze.

Protocol A: Systemic Administration (Migraine/Pain
Models)
Application: Inducing migraine-like phenotypes (photophobia, grimace, allodynia) in mice/rats.

Route: Intraperitoneal (IP).[3]

Dose Rationale
While IV infusion (10 pmol/kg/min) is used in humans, rodent models require bolus doses to

overcome rapid enzymatic degradation (DPP-IV) and limited Blood-Brain Barrier (BBB)

penetration.

Standard Dose: 100 – 300 µg/kg (IP).

High Dose (Maximal Effect): 1 mg/kg (IP) – Use with caution due to hypotension.

Experimental Steps
Preparation: Thaw a 1 mg/mL stock aliquot on ice.

Dilution: Dilute to working concentration (e.g., 0.03 mg/mL for a 300 µg/kg dose in a 20g

mouse injecting 200 µL volume) using PBS + 0.1% BSA.

Baseline Measurement: Record baseline behavior (von Frey threshold or Light/Dark box

time) at T = -30 min.

Injection: Administer IP in the lower right quadrant.

Readout Window:

Vasodilation: Peaks at 20-30 mins.

Photophobia/Grimace:[4] Measure at 30, 60, and 120 mins post-injection.
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Cutaneous Allodynia: Can persist up to 4-6 hours.

Protocol B: Central Administration
(Neuroprotection)
Application: Stroke models (MCAO), Alzheimer's models, or cognitive studies. Route:

Intracerebroventricular (ICV).

Dose Rationale
Systemic PACAP has poor BBB permeability (~0.05% crossing rate). For CNS-specific effects

without peripheral hypotension, direct ICV injection is required.

Dose Range: 1 – 100 pmol per animal (approx. 4.5 ng – 450 ng).

Experimental Steps
Vehicle: Artificial Cerebrospinal Fluid (aCSF) + 0.05% Rat Serum Albumin (RSA) or BSA.

Stereotaxic Setup: Anesthetize rat/mouse (Isoflurane).

Coordinates (Mouse): AP -0.3 mm, ML +1.0 mm, DV -2.5 mm (Lateral Ventricle).

Injection: Infuse 1-2 µL slowly (0.5 µL/min) using a Hamilton syringe. Leave needle in place

for 2 mins to prevent backflow.

Control: Must use Scrambled PACAP-38 or Vehicle alone.

Visualizations
Figure 1: PACAP Signaling Cascade
Caption: PACAP-38 activates PAC1 receptors, triggering dual pathways: cAMP/PKA

(neuroprotection) and PLC/IP3 (calcium mobilization).
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Figure 2: Peptide Handling Workflow
Caption: Critical workflow to prevent peptide loss (adsorption) and degradation (oxidation)

during preparation.
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Summary of Dosing Parameters
Parameter

Migraine Model
(Systemic)

Neuroprotection
(Central)

In Vitro (Cell
Culture)

Route Intraperitoneal (IP)
Intracerebroventricular

(ICV)
Bath Application

Dose 100 - 300 µg/kg 1 - 100 pmol/animal 1 - 100 nM

Vehicle PBS + 0.1% BSA aCSF + 0.05% RSA
Serum-free media +

0.1% BSA

Onset 20-30 mins Immediate 5-10 mins

Key Readout
Photophobia, Grimace

Scale

Infarct Volume (TTC

Staining)

cAMP levels, Cell

Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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